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Compound of Interest

Compound Name: PF-06815345 hydrochloride

Cat. No.: B10857735

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of PF-
06815345 hydrochloride, a potent inhibitor of proprotein convertase subtilisin/kexin type 9
(PCSK®9), in cell culture applications. The provided information is intended to guide researchers
in establishing in vitro assays to study the effects of this compound on cellular processes,
particularly those related to lipid metabolism.

Introduction

PF-06815345 is an orally active and potent small molecule inhibitor of PCSK9 with an IC50
value of 13.4 pM.[1][2] PCSK®9 plays a critical role in regulating low-density lipoprotein
cholesterol (LDL-C) levels by promoting the degradation of the LDL receptor (LDLR). By
inhibiting the interaction of PCSK9 with the LDLR, PF-06815345 allows for the recycling of the
LDLR to the cell surface, leading to increased clearance of LDL-C from the circulation. These
characteristics make PF-06815345 a valuable tool for studying lipid metabolism and developing
potential therapeutics for hypercholesterolemia.

Quantitative Data Summary

For consistent and reproducible results, accurate preparation of PF-06815345 hydrochloride
solutions is crucial. The following table summarizes key quantitative data for the use of this
compound in cell culture.
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Parameter Value Source
Molecular Weight 533.05 g/mol N/A
IC50 (PCSKO) 13.4 pM [1][2]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Typical Cell Culture Working
. 1-30puM [1][2]
Concentration

_ -20°C for up to 1 month; -80°C
Stock Solution Storage [1]
for up to 6 months

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of PF-
06815345 Hydrochloride in DMSO

This protocol describes the preparation of a high-concentration stock solution of PF-06815345
hydrochloride, which can be further diluted to working concentrations for cell culture
experiments.

Materials:

PF-06815345 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

» Weighing the Compound: Accurately weigh a precise amount of PF-06815345
hydrochloride powder using a calibrated analytical balance. For example, to prepare 1 mL
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of a 10 mM stock solution, weigh out 5.33 mg of the compound.

e Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed
compound. For the example above, add 1 mL of DMSO.

o Ensuring Complete Solubilization: Vortex the solution thoroughly until the compound is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Treatment of Cultured Cells with PF-
06815345 Hydrochloride

This protocol provides a general guideline for treating adherent cells in culture with PF-
06815345 hydrochloride. The final concentration and incubation time should be optimized for
the specific cell line and experimental design.

Materials:

Cultured cells (e.g., HepG2 human hepatoma cells)

Complete cell culture medium

Prepared stock solution of PF-06815345 hydrochloride (from Protocol 1)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates
Procedure:

o Cell Seeding: Seed the cells into multi-well plates at a density that will allow them to reach
the desired confluency (typically 70-80%) at the time of treatment.
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e Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) until they
reach the desired confluency.

o Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the PF-
06815345 hydrochloride stock solution. Prepare serial dilutions of the stock solution in
complete cell culture medium to achieve the desired final working concentrations. Important:
The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

e Cell Treatment: Remove the existing medium from the cells and wash once with sterile PBS.
Add the medium containing the desired concentration of PF-06815345 hydrochloride to the
respective wells. Include a vehicle control (medium with the same final concentration of
DMSO as the highest treatment concentration).

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on
the specific assay.

o Downstream Analysis: Following incubation, the cells can be harvested and processed for
various downstream analyses, such as LDL uptake assays, Western blotting for LDLR
expression, or gene expression analysis.

Visualizations

The following diagrams illustrate the experimental workflow and the signaling pathway affected
by PF-06815345.
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Click to download full resolution via product page

Caption: Experimental workflow for PF-06815345 hydrochloride in cell culture.
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Caption: Mechanism of action of PF-06815345 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: PF-06815345
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857735#pf-06815345-hydrochloride-solubility-in-
dmso-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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